Cas no 1350513-18-6 ((Oxan-4-ylmethyl)boronic acid)

(Oxan-4-ylmethyl)boronic acid is a boronic acid derivative featuring a tetrahydropyranylmethyl substituent, which enhances its utility in Suzuki-Miyaura cross-coupling reactions. The oxan-4-ylmethyl group provides steric and electronic stabilization, improving the compound's reactivity and selectivity in forming carbon-carbon bonds. This reagent is particularly valuable in pharmaceutical and agrochemical synthesis, where its stability under mild conditions and compatibility with diverse functional groups are advantageous. It is typically used as a versatile intermediate in the preparation of complex organic molecules. The compound's crystalline solid form and moderate solubility in common organic solvents further facilitate its handling in synthetic applications.

(Oxan-4-ylmethyl)boronic acid structure

Product Name:(Oxan-4-ylmethyl)boronic acid

CAS No:1350513-18-6

MF:C₆H₁₃BO₃

MW:143.976622343063

MDL:MFCD18861659

CID:4586408

Update Time:2025-06-10

(Oxan-4-ylmethyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-Tetrahydropyranyl)methylboronic Acid
- (Oxan-4-ylmethyl)boronic acid
- Boronic acid, B-[(tetrahydro-2H-pyran-4-yl)methyl]-
- ((Tetrahydro-2H-pyran-4-yl)methyl)boronic acid
- MDL： MFCD18861659
- Inchi： 1S/C6H13BO3/c8-7(9)5-6-1-3-10-4-2-6/h6,8-9H,1-5H2
- InChI Key： VSONRZMBCYWOON-UHFFFAOYSA-N
- SMILES： B(CC1CCOCC1)(O)O

(Oxan-4-ylmethyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR903431-250mg	(Oxan-4-ylmethyl)boronic acid	1350513-18-6	95%	250mg	£234.00	2025-02-20
Apollo Scientific	OR903431-1g	(Oxan-4-ylmethyl)boronic acid	1350513-18-6	95%	1g	£585.00	2025-02-20
Chemenu	CM563441-250mg	((Tetrahydro-2H-pyran-4-yl)methyl)boronic acid	1350513-18-6	95%+	250mg	$232	2023-03-27
Chemenu	CM563441-1g	((Tetrahydro-2H-pyran-4-yl)methyl)boronic acid	1350513-18-6	95%+	1g	$579	2023-03-27
eNovation Chemicals LLC	D779970-5g	(4-Tetrahydropyranyl)methylboronic Acid	1350513-18-6	95%	5g	$1650	2024-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00829971-250mg	(Oxan-4-ylmethyl)boronic acid	1350513-18-6	98%	250mg	￥791.0	2023-04-02
Enamine	EN300-6278434-0.05g	[(oxan-4-yl)methyl]boronic acid	1350513-18-6		0.05g	$671.0	2023-05-23
Enamine	EN300-6278434-0.1g	[(oxan-4-yl)methyl]boronic acid	1350513-18-6		0.1g	$703.0	2023-05-23
Enamine	EN300-6278434-0.25g	[(oxan-4-yl)methyl]boronic acid	1350513-18-6		0.25g	$735.0	2023-05-23
Enamine	EN300-6278434-0.5g	[(oxan-4-yl)methyl]boronic acid	1350513-18-6		0.5g	$768.0	2023-05-23

(Oxan-4-ylmethyl)boronic acid Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

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Additional information on (Oxan-4-ylmethyl)boronic acid

Comprehensive Overview of (Oxan-4-ylmethyl)boronic acid (CAS No. 1350513-18-6)

(Oxan-4-ylmethyl)boronic acid (CAS No. 1350513-18-6) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique oxan-4-ylmethyl group attached to a boronic acid moiety, making it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and polymer chemistry. Its molecular structure (C₆H₁₃BO₃) offers excellent stability and reactivity, aligning with the growing demand for sustainable synthetic methodologies.

The rise of green chemistry and catalysis has amplified interest in (Oxan-4-ylmethyl)boronic acid, as researchers seek eco-friendly alternatives to traditional reagents. Searches for "boronic acid applications" and "heterocyclic boronic esters" have surged, reflecting its relevance in bioconjugation and proteolysis-targeting chimeras (PROTACs). Its CAS No. 1350513-18-6 is frequently queried in databases like SciFinder and Reaxys, underscoring its importance in high-throughput screening and medicinal chemistry.

In drug development, (Oxan-4-ylmethyl)boronic acid serves as a key intermediate for kinase inhibitors and antibody-drug conjugates (ADCs). Its ability to form stable boronate complexes with diols enhances its utility in sensor technologies and glycomics. Recent studies highlight its role in covalent organic frameworks (COFs), addressing trends in nanomaterials and energy storage. Users often search for "how to handle boronic acids safely" or "boronic acid solubility," indicating practical concerns in lab settings.

From a commercial perspective, suppliers list (Oxan-4-ylmethyl)boronic acid under categories like "pharmaceutical intermediates" and "cross-coupling reagents." Its CAS No. 1350513-18-6 ensures precise identification in global trade, while its HPLC purity (>97%) meets industry standards. The compound’s compatibility with microwave-assisted synthesis aligns with the push for faster reaction optimization, a hot topic in automated chemistry platforms.

In summary, (Oxan-4-ylmethyl)boronic acid (CAS No. 1350513-18-6) bridges fundamental research and industrial applications, driven by its adaptability in catalysis, drug design, and advanced materials. Its prominence in scientific literature and search trends confirms its enduring value across disciplines.